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Compound of Interest

Compound Name: Maleic Acid

Cat. No.: B7760973

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals managing the highly
exothermic process of maleic anhydride production.

Troubleshooting Guides

Issue 1: Rapid Temperature Increase and Potential for Thermal Runaway

Q: My reactor temperature is increasing uncontrollably. What are the immediate steps to
prevent a thermal runaway?

A: An uncontrolled temperature spike is a critical situation. Immediate action is required to
prevent a thermal runaway, which can lead to a dangerous increase in pressure and potential
reactor failure.

Immediate Actions:

o Stop Reactant Feed: Immediately cut the flow of n-butane (or benzene) and air to the
reactor. This will halt the primary source of heat generation.

o Emergency Cooling: Fully activate any emergency cooling systems. This may involve
increasing the flow rate of the molten salt coolant or activating a secondary cooling loop if
available.
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Inert Gas Purge: Introduce an inert gas, such as nitrogen, into the reactor to dilute the
reactant concentration and help dissipate heat.

Vent if Necessary: If the pressure is rising rapidly and approaching the reactor's safety limits,
initiate a controlled emergency vent to a safe location or flare system. This should be a last
resort and done according to established safety protocols.

Follow-up Actions:

Once the temperature is under control, thoroughly investigate the root cause. Check for
malfunctions in the temperature control system, issues with the coolant circulation, or
incorrect reactant feed rates.

Review the process safety management (PSM) protocols to ensure all safety instrumented
systems (SIS) are functioning correctly.

Issue 2: Hotspot Formation in the Catalyst Bed

Q: I am observing localized high temperatures ("hotspots") within the fixed-bed reactor. What
causes this and how can | mitigate it?

A: Hotspots are localized areas in the catalyst bed with significantly higher temperatures than
the surrounding areas. They are a common issue in fixed-bed reactors for maleic anhydride
production and can lead to catalyst deactivation, reduced selectivity, and an increased risk of
thermal runaway.

Potential Causes:

Poor Feed Distribution: Uneven flow of reactants across the catalyst bed can lead to areas
with higher reaction rates and consequently, higher temperatures.

Catalyst Deactivation or Clogging: Deactivated or clogged sections of the catalyst bed can
force reactants through preferential channels, increasing the reaction rate and heat
generation in those areas.

Inadequate Heat Removal: Insufficient flow or poor distribution of the molten salt coolant can
lead to inadequate heat removal from certain parts of the reactor.
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» High Reactant Concentration: Operating with an n-butane concentration that is too high can
lead to an excessive rate of heat generation.

Mitigation Strategies:

Improve Feed Distribution: Ensure proper design and operation of the gas inlet and
distribution system to achieve a uniform flow profile.

Monitor Catalyst Performance: Regularly monitor catalyst activity and pressure drop across
the bed to detect signs of deactivation or clogging.

Optimize Coolant Flow: Ensure the molten salt circulation system is operating at the design
flow rate and temperature. Regularly check for any blockages or fouling in the cooling
channels.

Control Reactant Concentration: Maintain the n-butane concentration within the
recommended safe operating limits, typically below the lower flammability limit in air.

Frequently Asked Questions (FAQs)

Q1: What are the typical operating temperatures for maleic anhydride production, and why are

they so critical?

Al: The catalytic oxidation of n-butane to maleic anhydride is typically carried out at

temperatures between 390°C and 435°C. Temperature is a critical parameter because the

reaction is highly exothermic. Maintaining the temperature within this narrow range is crucial

for:

Optimizing Yield and Selectivity: The desired reaction to form maleic anhydride is favored
within this temperature range. Higher temperatures can lead to an increase in undesirable
side reactions, such as the complete combustion of n-butane to carbon dioxide and water,
which reduces the yield of the desired product.

Preventing Thermal Runaway: Due to the exothermic nature of the reaction, a small increase
in temperature can lead to a significant increase in the reaction rate, which in turn generates
more heat. This positive feedback loop can lead to a thermal runaway if not properly
controlled.
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e Maintaining Catalyst Stability: The vanadium-phosphorus oxide (VPO) catalyst used in this
process can be sensitive to high temperatures. Excessive temperatures can lead to catalyst
deactivation, reducing its effectiveness and lifespan.

Q2: What is the role of the molten salt loop in managing the reaction exotherm?

A2: The molten salt loop is the primary mechanism for heat removal in most industrial maleic
anhydride reactors. A eutectic salt mixture, often a combination of sodium nitrate and
potassium nitrate, is circulated on the shell side of the multi-tubular fixed-bed reactor. Its key
functions are:

» Efficient Heat Transfer: Molten salts have excellent heat transfer properties, allowing for the
rapid and efficient removal of the large amount of heat generated by the exothermic reaction.

o Temperature Control: By controlling the flow rate and inlet temperature of the molten salt, the
temperature of the catalyst tubes can be precisely maintained within the optimal range for
the reaction.

 |sothermal Operation: The goal is to maintain as close to isothermal (constant temperature)
conditions as possible along the length of the reactor tubes to ensure consistent product
quality and prevent hotspots.

Q3: What are the main byproducts of the maleic anhydride synthesis, and how does
temperature affect their formation?

A3: The primary desired reaction is the partial oxidation of n-butane to maleic anhydride.
However, several side reactions also occur, leading to the formation of byproducts. The main
byproducts include:

o Carbon Dioxide (CO2) and Carbon Monoxide (CO): These are products of complete and
partial combustion of n-butane, respectively. Higher reaction temperatures significantly favor
these combustion reactions, leading to a decrease in maleic anhydride selectivity.

o Acetic Acid and Acrylic Acid: These are also formed through side reactions. Their formation is
also influenced by temperature and catalyst properties.
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Controlling the reaction temperature is therefore a key factor in minimizing the formation of
these byproducts and maximizing the yield of maleic anhydride.

Data Presentation

Table 1: Typical Operating Conditions for Maleic Anhydride Production (n-Butane Oxidation)

Parameter Typical Value Unit
Reactor Inlet Temperature 390 - 420 °C
Molten Salt Temperature 400 - 430 °C
Reactor Pressure 15-3.0 barg

n-Butane Concentration in
Feed

15-25 mol%

Space Velocity 1000 - 3000 h-t

Table 2: Enthalpy of Reaction for Key Reactions in Maleic Anhydride Synthesis

Reaction AH (Enthalpy of Reaction) Unit

n-Butane to Maleic Anhydride -1245 kJ/mol
n-Butane to CO2 and H20 -2657 kJ/mol
n-Butane to CO and H20 -1571 kJ/mol

Note: These values are approximate and can vary with temperature and pressure.

Experimental Protocols

Protocol 1: Reaction Calorimetry to Determine Heat of Reaction

Objective: To experimentally determine the heat of reaction for the catalytic oxidation of n-
butane.

Methodology:
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e Apparatus Setup: A reaction calorimeter, such as a differential scanning calorimeter (DSC) or
a custom-built laboratory-scale reactor equipped with precise temperature and heat flow
sensors, is required. The system should be well-insulated to minimize heat loss to the
surroundings.

» Calibration: Calibrate the calorimeter using a standard reaction with a known enthalpy
change to determine the heat capacity of the system.

o Reactant Preparation: Prepare a gas mixture with a known concentration of n-butane in air.

o Catalyst Loading: Place a known mass of the VPO catalyst into the calorimeter's reaction
cell.

o Experiment Execution:

[e]

Heat the calorimeter to the desired reaction temperature (e.g., 400°C).

o

Introduce the reactant gas mixture into the reaction cell at a controlled flow rate.

[¢]

Continuously monitor and record the temperature of the reaction cell and the heat flow
from the reaction.

[¢]

The reaction is typically run until a steady state is reached or for a predetermined amount
of time.

o Data Analysis:

o Integrate the heat flow data over time to determine the total heat released during the
reaction.

o Calculate the moles of n-butane converted by analyzing the composition of the outlet gas
stream using gas chromatography (GC).

o The enthalpy of reaction (AH) is calculated by dividing the total heat released by the moles
of n-butane reacted.

Protocol 2: Catalyst Performance and Hotspot Evaluation in a Pilot-Scale Fixed-Bed Reactor
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Objective: To evaluate the performance of a VPO catalyst and identify the potential for hotspot
formation under controlled conditions.

Methodology:

e Reactor Setup: A pilot-scale fixed-bed reactor, typically a single tube with the same diameter
as an industrial reactor tube, is used. The reactor should be equipped with multiple
thermocouples placed along the central axis of the catalyst bed to measure the temperature
profile. The reactor is placed in a molten salt bath for temperature control.

o Catalyst Packing: Carefully pack the reactor tube with the VPO catalyst to ensure a uniform
bed density and avoid channeling.

o Experimental Procedure:
o Heat the molten salt bath to the desired operating temperature.

o Introduce a preheated feed gas of n-butane and air at a controlled flow rate and
concentration.

o Continuously record the temperature at various points along the catalyst bed using the
thermocouples.

o Analyze the composition of the reactor outlet stream using an online gas chromatograph
to determine the conversion of n-butane and the selectivity to maleic anhydride and
byproducts.

o Data Analysis:

o Plot the temperature profile along the length of the reactor. The presence of a "hotspot"
will be indicated by a significant temperature peak in the profile.

o Calculate the n-butane conversion and maleic anhydride selectivity at different operating
conditions (e.g., varying feed concentration, temperature, and flow rate).

o Correlate the location and intensity of the hotspot with the operating conditions and
catalyst performance.
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Caption: Reaction pathway for maleic anhydride synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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